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Compound of Interest

Compound Name: Disodium 2-sulfolaurate

Cat. No.: B1629117

An In-depth Technical Guide to Disodium 2-Sulfolaurate (CAS No. 38841-48-4)

For Researchers, Scientists, and Drug Development
Professionals

Disodium 2-sulfolaurate, identified by CAS number 38841-48-4, is an anionic surfactant
valued for its mildness and performance in a variety of personal care and cosmetic
formulations. This technical guide provides a comprehensive overview of its chemical and

physical properties, safety data, and functional characteristics, presented for a scientific
audience.

Chemical and Physical Properties

Disodium 2-sulfolaurate is the disodium salt of 2-sulfododecanoic acid. It is derived from
natural sources, such as coconut oil, and is recognized for being readily biodegradable.[1][2][3]
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Property Value Reference

CAS Number 38841-48-4 [4][5]

Molecular Formula C12H22Na205S [41[6]

Molecular Weight 324.34 g/mol [4151617]
disodium;2-

IUPAC Name [41[5][7]
sulfonatododecanoate
Disodium 2-sulfododecanoate,

Synonyms Dodecanoic acid, 2-sulfo-, [4117]
disodium salt

Appearance White powder [1]8]

N Soluble in water (approx. 6.3%
Solubility [2][8]

at 20°C)

Active Content

Approximately 63%

[8]

Stability

Stable over a wide pH range
(3-10) and at temperatures up
to 80°C.

[1](8]

Surface Tension

Approximately 24 mN/m at
21°C

[8]

Mechanism of Action as a Surfactant

As an anionic surfactant, Disodium 2-sulfolaurate functions by reducing the surface tension

between oil and water. Its molecular structure consists of a hydrophilic (water-loving) sulfonate

head and a hydrophobic (oil-loving) lauryl tail. This amphiphilic nature allows it to form micelles

in aqueous solutions, encapsulating oily dirt and facilitating its removal.
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Surfactant Micelle Formation and Cleaning Action
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Mechanism of surfactant action. (Within 100 characters)
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Synthesis Pathway

Disodium 2-sulfolaurate is synthesized from lauric acid, which is a fatty acid commonly
derived from coconut oil. The synthesis involves the reaction of lauric acid with a sulfonating
agent, such as chlorosulfonic acid, followed by neutralization.

Synthesis of Disodium 2-sulfolaurate

Lauric Acid Chlorosulfonic Acid
(from Coconut Oil) (Sulfonating Agent)

Neutralization
(with Sodium Hydroxide)

Disodium 2-sulfolaurate

Click to download full resolution via product page

General synthesis pathway. (Within 100 characters)

Safety and Toxicology

Disodium 2-sulfolaurate is generally considered to be a mild and gentle surfactant with low
irritation potential for the skin and eyes.[1] However, as with any chemical, it is important to
handle it with care and be aware of the potential hazards.

GHS Hazard Classification

Aggregated GHS information from multiple sources indicates the following potential hazards,
although a significant number of reports state that the chemical does not meet GHS hazard
criteria.[4]
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Hazard Statement Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

o H319 Causes serious eye irritation
Irritation
Hazardous to the Aquatic a1 Harmful to aquatic life with
Environment (Chronic) long lasting effects

Safety Handling and First Aid

The following is a summary of recommended safety precautions and first aid measures based
on available safety data sheets.

Precautionary Statement Code Description

Wash hands thoroughly after

Prevention P264 )
handling.
Avoid release to the
pP273 )
environment.
IF IN EYES: Rinse cautiously
with water for several minutes.
Response (Eyes) P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
General P102 Keep out of reach of children.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Disodium 2-sulfolaurate are
proprietary to manufacturers. However, a general laboratory-scale synthesis can be described.
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Objective: To synthesize Disodium 2-sulfolaurate from lauric acid.

Materials:

Lauric acid

Chlorosulfonic acid

Sodium hydroxide solution

Anhydrous solvent (e.g., dichloromethane)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic
stirrer)

Ice bath

pH meter

Procedure:

Dissolve lauric acid in the anhydrous solvent in a round-bottom flask equipped with a
magnetic stirrer and a dropping funnel.

Cool the flask in an ice bath.

Slowly add chlorosulfonic acid dropwise from the dropping funnel while maintaining a low
temperature and stirring continuously.

After the addition is complete, allow the reaction to proceed at a controlled temperature until
completion (monitored by techniques such as TLC).

Slowly and carefully neutralize the reaction mixture with a sodium hydroxide solution to a pH
of approximately 5.0.

The product, Disodium 2-sulfolaurate, can then be isolated and purified using appropriate
techniques such as crystallization or precipitation.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1629117?utm_src=pdf-body
https://www.benchchem.com/product/b1629117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Laboratory Synthesis Workflow
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General laboratory synthesis workflow. (Within 100 characters)

Applications in Research and Development

Disodium 2-sulfolaurate's mildness and effectiveness make it a valuable ingredient in the
development of gentle cleansing products.[1][2][3] Its properties are particularly relevant for:
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Formulations for Sensitive Skin: Its low irritation potential makes it suitable for products
aimed at individuals with sensitive skin.[2]

Baby Care Products: Its gentleness is a key attribute for use in baby shampoos and washes.

[1]

Sulfate-Free Formulations: It serves as an effective alternative to sulfate-based surfactants.

[1]

Conditioning Shampoos: It can enhance the conditioning effect of cationic polymers in
shampoos.[1]

Regulatory Information

REACH Compliant: The substance is compliant with the Registration, Evaluation,
Authorisation and Restriction of Chemicals regulation in the European Union.[1]

TSCA Status: It is listed on the Toxic Substances Control Act (TSCA) inventory in the United
States.[4]

EPA Safer Chemical: The U.S. Environmental Protection Agency (EPA) has classified
Disodium 2-sulfolaurate as a "Green half-circle” chemical, indicating it is expected to be of
low concern based on experimental and modeled data.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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38841-48-4-technical-data-and-safety-sheets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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